N-(4-ethylphenyl)-2-(6-methyl-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide

• IUPAC Name: N-(4-ethylphenyl)-2-[6-methyl-3-(4-methylbenzoyl)-4-oxoquinolin-1-yl]acetamide
• InChI: InChI=1S/C28H26N2O3/c1-4-20-8-12-22(13-9-20)29-26(31)17-30-16-24(27(32)21-10-5-18(2)6-11-21)28(33)23-15-19(3)7-14-25(23)30/h5-16H,4,17H2,1-3H3,(H,29,31)
• InChI Key: HUTYCVJBMGJJPE-UHFFFAOYSA-N
• Canonical SMILES: CCC1=CC=C(C=C1)NC(=O)CN2C=C(C(=O)C3=C2C=CC(=C3)C)C(=O)C4=CC=C(C=C4)C
• Molecular Formula: C28H26N2O3
• Molecular Weight: 438.5 g/mol
• CAS No.: 898344-43-9

Description

N-(4-ethylphenyl)-2-(6-methyl-3-(4-methylbenzoyl)-4-oxoquinolin-1(4H)-yl)acetamide is a useful research compound. Its molecular formula is C28H26N2O3 and its molecular weight is 438.527. The purity is usually 95%.
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Scientific Research Applications

Coordination Complexes and Antioxidant Activity

Novel coordination complexes constructed from pyrazole-acetamide derivatives have been studied for their self-assembly processes influenced by hydrogen bonding and antioxidant activity. These studies provide insights into the design of coordination compounds with significant antioxidant properties, which could be pivotal in developing new therapeutic agents or materials with enhanced oxidative stability (Chkirate et al., 2019).

Pharmacological Studies on Quinoline Derivatives

Research on phthalimidoxy substituted quinoline derivatives has been carried out, showcasing the synthesis of novel compounds with potential biological activities. Such studies are crucial for discovering new drugs with improved efficacy and safety profiles, contributing to the advancement of medicinal chemistry and pharmacology (Bhambi et al., 2010).

Synthesis of Unsymmetrical Acetamidines

The synthesis of novel unsymmetrical N-(4-oxo-2-phenyl-3(4H)-quinazolinoyl)-N-(aryl)acetamidines has been explored, demonstrating the structural effects on reactivity. These findings can lead to the development of new compounds with specific reactivities and properties for various applications in chemistry and biology (Khan et al., 2010).

Antimicrobial Agents

New quinazolines have been synthesized and characterized for their potential as antimicrobial agents. This research is significant for the ongoing effort to combat microbial resistance by developing new antibiotics with novel mechanisms of action, addressing a critical need in public health (Desai et al., 2007).

Analgesic and Anti-inflammatory Activities

Quinazolinyl acetamides have been designed and synthesized, with studies conducted on their analgesic and anti-inflammatory activities. This research contributes to the search for new therapeutic agents that can provide effective pain relief and inflammation reduction with fewer side effects, improving patient care and treatment outcomes (Alagarsamy et al., 2015).